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Compound of Interest

Compound Name: Cloransulam-Methyl

Cat. No.: B1669235

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the environmental fate of cloransulam-
methyl, focusing on its half-life in soil and aquatic environments. The information is compiled
from various scientific studies and regulatory documents to serve as a comprehensive resource
for researchers and professionals in the field.

Data Presentation: Quantitative Half-life Data

The persistence of cloransulam-methyl in the environment is a critical factor in its overall risk
assessment. The following tables summarize the quantitative data on its half-life in soil and
water under various experimental conditions.

Table 1: Half-life of Cloransulam-Methyl in Soil
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) . Temperatur  Half-life Kinetic o
Soil Type Condition Citation
e (°C) (days) Model
Cecil Loamy ] Two-
Aerobic 25 9 [1]
Sand compartment
Hanford ] Two-
Aerobic 25 13 [1]
Loam compartment
Cecil Loamy ] ]
Aerobic 25 16 First-order [1]
Sand
Hanford ] ]
Aerobic 25 21 First-order [1]
Loam
Field Studies Field N N
) S Not Specified 8-10 Not Specified
(various) Dissipation
Field Study Field N Two-
o Not Specified 2.5-4.8 [2]
(MS, IN, WI) Dissipation compartment
Field Study Field N ]
o Not Specified  11.2 First-order [2]
(NC) Dissipation
] ] First-order &
Field Study Field N
_ o Not Specified  0.44 - 5.53 Two- [3]
(China) Dissipation
compartment

Table 2: Half-life of Cloransulam-Methyl in Water
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. Temperatur . L
Water Type Condition pH Half-life Citation
e (°C)
Agqueous ) -~
] Hydrolysis 5 Not Specified  >365 days
Solution
Aqueous ) -~ 118 - 231
) Hydrolysis 7 Not Specified
Solution days
Aqueous ) .
] Hydrolysis 9 Not Specified 3 days
Solution
Natural Water ~ Hydrolysis ~8 Not Specified 10 days
Soil Slurry Hydrolysis ~6.5 Not Specified 67 days
Agqueous ) » - )
) Photolysis Not Specified  Not Specified 54 minutes
Solution
Moist Soil ] N N
Photolysis Not Specified  Not Specified 13 days
Surface
Anaerobic ]
) Anaerobic N N
Aquatic ) Not Specified  Not Specified 16 - 25 days [2]
Degradation
System
Aerobic ]
) Aerobic N N
Aquatic ) Not Specified  Not Specified 15 - 75 days [2]
Degradation
System

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are synthesized protocols for determining the half-life of cloransulam-methyl in soil and water,

based on established regulatory guidelines and published research.

Protocol 1: Aerobic Soil Metabolism Study (Adapted
from OECD 307 & EPA 835.4100)

1. Test System Preparation:
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Soil Selection: Utilize at least two different soil types with varying characteristics (e.g., pH,
organic matter content, texture). A common practice is to use a sandy loam and a silty clay
loam.

Soil Preparation: Air-dry the soils and sieve them through a 2 mm mesh. Adjust the moisture
content to 40-60% of the maximum water holding capacity.

Pre-incubation: Acclimate the soils by incubating them in the dark at the test temperature for
at least seven days to allow microbial activity to stabilize.

. Application of Test Substance:

Test Substance: Use analytical grade cloransulam-methyl. For metabolite tracking, 14C-
radiolabeled cloransulam-methyl (labeled on the phenyl or pyrimidine ring) is often
employed.

Application: Apply the test substance to the soil samples at a concentration relevant to its
agricultural use. The application should be uniform, often achieved by dissolving the
compound in a minimal amount of an appropriate solvent and mixing it thoroughly with the
soil.

. Incubation:
Temperature: Maintain a constant temperature, typically 20 £ 2°C or 25 + 2°C.

Aerobic Conditions: Ensure continuous aeration of the incubation vessels to maintain aerobic
conditions. This can be achieved by passing humidified air over the soil surface.

Volatile Traps: Include traps (e.qg., ethylene glycol for volatile organics, potassium hydroxide
for COz2) in the outflow to capture any volatile degradation products.

. Sampling and Analysis:

Sampling: Collect triplicate soil samples at predetermined intervals (e.g., 0, 1, 3, 7, 14, 30,
60, and 90 days).
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o Extraction: Extract cloransulam-methyl and its metabolites from the soil samples using an
appropriate solvent system (e.g., acetonitrile/water mixture).

e Analysis: Quantify the concentration of the parent compound and major metabolites using a
validated analytical method, typically Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS). For radiolabeled studies, Liquid Scintillation Counting (LSC) is used to
determine the total radioactivity.

o Data Analysis: Calculate the half-life using appropriate kinetic models, such as first-order or
two-compartment models.

Protocol 2: Hydrolysis as a Function of pH (Adapted
from OECD 111)

1. Test Solution Preparation:
» Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

o Test Substance Application: Add a known concentration of cloransulam-methyl to each
buffer solution. The concentration should be below its water solubility limit.

2. Incubation:

o Temperature: Incubate the solutions at a constant temperature, typically 25 + 1°C, in the dark
to prevent photodegradation.

 Sterility: Ensure all glassware and solutions are sterile to inhibit microbial degradation.
3. Sampling and Analysis:

» Sampling: Collect aliquots from each buffer solution at various time points. The sampling
frequency will depend on the expected rate of hydrolysis at each pH.

e Analysis: Determine the concentration of cloransulam-methyl in each sample using a
suitable analytical method like LC-MS/MS.
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« Data Analysis: Plot the concentration of cloransulam-methyl against time for each pH level.
Calculate the hydrolysis rate constant and the half-life assuming pseudo-first-order kinetics.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the environmental fate
of cloransulam-methyl.
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Caption: Key factors influencing the degradation half-life of cloransulam-methyl in soil.
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Caption: Experimental workflow for determining the aerobic soil metabolism half-life.
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Caption: Influence of pH on the hydrolysis pathway of cloransulam-methyl in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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